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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654 Get Quote

This technical guide provides a comprehensive overview of the thermoanalytical properties of

2-Methoxyphenylacetic acid. It is intended for researchers, scientists, and drug development

professionals who require a detailed understanding of the thermal behavior of this compound.

This document outlines key thermal characteristics, detailed experimental methodologies for

their determination, and a proposed thermal decomposition pathway.

Core Thermoanalytical Properties
2-Methoxyphenylacetic acid is a white to cream-colored crystalline solid.[1] A critical

parameter in its thermal profile is the melting point, which has been consistently reported in the

literature. While comprehensive experimental data from techniques such as Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC) are not extensively available in

published literature, this guide provides a summary of known values and outlines the expected

behavior based on the analysis of structurally similar compounds.

Table 1: Summary of Thermoanalytical Data for 2-Methoxyphenylacetic Acid

Property Value Technique

Melting Point 121.5-126.5 °C Capillary Method / DSC

Flash Point 117 °C Not Specified

Decomposition Products
Carbon Monoxide (CO),

Carbon Dioxide (CO₂)
Inferred from TGA-MS
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Note: The melting point is a well-documented value. The flash point is noted in safety data

sheets. The decomposition products are the expected outcome of the thermal degradation of a

carboxylic acid derivative.

Experimental Protocols
To characterize the thermoanalytical properties of 2-Methoxyphenylacetic acid, standardized

experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric

Analysis (TGA) are recommended.

Differential Scanning Calorimetry (DSC) Protocol
DSC is employed to determine the melting point and the enthalpy of fusion.

Objective: To determine the melting point (Tₘ) and enthalpy of fusion (ΔHբ) of 2-
Methoxyphenylacetic acid.

Instrumentation: A heat-flux or power-compensated Differential Scanning Calorimeter.

Methodology:

Sample Preparation: Accurately weigh 3-5 mg of 2-Methoxyphenylacetic acid into an

aluminum DSC pan.

Reference: An empty, hermetically sealed aluminum pan is used as a reference.

Instrument Calibration: Calibrate the instrument for temperature and enthalpy using a

certified indium standard.

Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a flow rate of

50 mL/min to prevent oxidative degradation.

Temperature Program:

Equilibrate the sample at 25 °C.

Ramp the temperature from 25 °C to 150 °C at a heating rate of 10 °C/min.
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Data Analysis: The melting point is determined as the onset temperature of the melting

endotherm. The enthalpy of fusion is calculated by integrating the area of the melting peak.

Expected Outcome: A sharp endothermic peak is expected in the range of 121-127 °C,

corresponding to the melting of the crystalline solid.

Thermogravimetric Analysis (TGA) Protocol
TGA is used to evaluate the thermal stability and decomposition profile of the compound.

Objective: To determine the onset of decomposition and characterize the mass loss stages of

2-Methoxyphenylacetic acid.

Instrumentation: A thermogravimetric analyzer.

Methodology:

Sample Preparation: Place 5-10 mg of 2-Methoxyphenylacetic acid into a ceramic or

platinum TGA pan.

Instrument Calibration: Perform weight and temperature calibrations according to the

instrument manufacturer's guidelines.

Atmosphere: Conduct the analysis under a controlled atmosphere, typically an inert nitrogen

environment, with a purge rate of 20-50 mL/min.

Temperature Program:

Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

Data Analysis: The TGA thermogram will show the percentage of weight loss as a function of

temperature. The derivative of the TGA curve (DTG) helps to identify the temperatures of

maximum decomposition rates.

Thermal Decomposition Pathway
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While a specific, experimentally verified decomposition pathway for 2-Methoxyphenylacetic
acid is not available in the literature, a plausible pathway can be proposed based on the known

chemistry of similar aromatic carboxylic acids. The primary decomposition is expected to

initiate with the decarboxylation of the acetic acid moiety.

Proposed Thermal Decomposition of 2-Methoxyphenylacetic Acid
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Caption: Proposed thermal decomposition pathway of 2-Methoxyphenylacetic acid.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the complete thermoanalytical

characterization of 2-Methoxyphenylacetic acid.
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Caption: Workflow for thermoanalytical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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